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Compound of Interest

Compound Name: Sodium formate-13C

Cat. No.: B032894

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational plans, and disposal instructions for
the handling of Sodium formate-13C. The following procedural guidance is designed to ensure
the safe and effective use of this stable isotope-labeled compound in a laboratory setting.

Immediate Safety and Handling

Sodium formate-13C is a non-radioactive, stable isotope-labeled compound. The primary
safety considerations are dictated by the chemical properties of sodium formate itself, not the
13C isotope. It is not classified as a hazardous substance or mixture.[1] However, adherence to
standard good laboratory practices is essential to ensure safety.

Personal Protective Equipment (PPE)

Proper personal protective equipment must be worn at all times when handling Sodium
formate-13C.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b032894?utm_src=pdf-interest
https://www.benchchem.com/product/b032894?utm_src=pdf-body
https://www.benchchem.com/product/b032894?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b032894?utm_src=pdf-body
https://www.benchchem.com/product/b032894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification

Must be tested and approved

under appropriate government

Eye/Face Protection Safety Glasses
standards such as NIOSH
(US) or EN 166 (EU).
) ] Chemical-resistant gloves
Skin Protection Gloves o
(e.g., Nitrile rubber).
Lab Coat Standard laboratory coat.
Recommended when dusts
Respiratory Protection Dust Mask/Respirator are generated. A filter type P1

(EN 143) is advised.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and the
safety of laboratory personnel.

Aspect Guideline

- Work in a well-ventilated area.[2] - Avoid

generating dust.[1][3] - Do not eat, drink, or

Handling )
smoke in the laboratory.[4] - Wash hands
thoroughly after handling.[1]
- Keep container tightly closed in a dry place.[1]
- Store at room temperature away from
Storage

moisture.[5] - Store away from strong acids and

oxidizing agents.[6]

Emergency Procedures and First Aid

In the event of exposure or a spill, follow these immediate first aid measures.
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Exposure Route First Aid Procedure

) Move the person to fresh air. If symptoms
Inhalation . . .
persist, seek medical advice.[4]

Skin Contact Wash off with soap and plenty of water.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Seek medical attention if you feel

unwell.[3]

For a dry spill, use dry clean-up procedures and
Spil avoid generating dust.[3] Collect the material
[
P and place it in a suitable, labeled container for

waste disposal.[3]

Disposal Plan

As a stable, non-radioactive isotope-labeled compound, Sodium formate-13C does not require
special disposal procedures beyond those for unlabeled sodium formate.[1][3][4] The waste
should be handled according to local, state, and federal regulations for chemical waste.[1]

Key Disposal Steps:

e Segregation: Do not mix waste containing Sodium formate-13C with general laboratory
waste.[4]

o Labeling: All waste containers must be clearly labeled with the contents, including the fact
that they contain a 13C-labeled compound, and appropriate hazard symbols.[3][4]

o Containment: Use appropriate, leak-proof containers for liquid waste. Solid waste should be
placed in sealed bags or containers.[4]
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e Consult: Consult your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.

Experimental Protocol: 13C Metabolic Labeling in
Cell Culture

This protocol outlines a general procedure for using Sodium formate-13C as a tracer in
metabolic flux analysis studies.

Media Preparation

e Prepare a stock solution of Sodium formate-13C in a suitable solvent (e.g., sterile water or
cell culture medium). The concentration of the stock solution should be determined based on
the experimental design.

e Prepare the cell culture medium by supplementing it with the Sodium formate-13C stock
solution to the desired final concentration. The unlabeled sodium formate in the medium
should be replaced with the 13C-labeled version.

Cell Seeding and Labeling

o Seed the cells in multi-well plates or flasks at a density that will allow for sufficient growth
during the labeling period.

e Once the cells have adhered and are in the logarithmic growth phase, replace the standard
medium with the prepared 13C-labeling medium.

e Incubate the cells in the 13C-labeling medium for a duration sufficient to achieve isotopic
steady state. This is typically at least two to three cell doubling times.

Metabolite Extraction

e Quenching: To halt metabolic activity, rapidly aspirate the labeling medium and wash the
cells with an ice-cold quenching solution (e.g., phosphate-buffered saline).

o Extraction: Add a cold extraction solvent (e.g., 80% methanol) to the cells. Scrape the cells
and collect the cell lysate.
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o Centrifugation: Centrifuge the lysate at high speed to pellet cell debris.

» Supernatant Collection: Collect the supernatant, which contains the intracellular metabolites,
for subsequent analysis by mass spectrometry (MS) or nuclear magnetic resonance (NMR)
spectroscopy.

Logical Workflow for Handling Sodium Formate-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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